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Compound of Interest

Compound Name:
N-(quinolin-2-

ylmethyl)cyclopropanamine

CAS No.: 1042639-29-1

Cat. No.: B1461221

Get Quote

Executive Summary
N-(quinolin-2-ylmethyl)cyclopropanamine (CAS: 1042639-29-1) is a specialized bioactive

small molecule belonging to the class of N-substituted cyclopropylamines. It functions primarily

as a mechanism-based inhibitor (suicide substrate) of FAD-dependent amine oxidases. Its core

pharmacological utility lies in the inhibition of Lysine-Specific Demethylase 1 (LSD1/KDM1A)

and Monoamine Oxidases (MAO-A/B).

This compound represents a privileged scaffold in medicinal chemistry, where the quinoline ring

serves as a hydrophobic "cap" to occupy the substrate-binding pocket, and the

cyclopropylamine moiety acts as the reactive "warhead" that covalently modifies the FAD

cofactor. It is extensively utilized in epigenetic drug discovery for Acute Myeloid Leukemia

(AML) and Small Cell Lung Cancer (SCLC).

Mechanism of Action: Suicide Inhibition
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The biological activity is driven by the synergy between two structural domains:

The Warhead (Cyclopropylamine): This group mimics the lysine

-amino group of the histone substrate (H3K4). Upon entering the catalytic site, it undergoes
oxidation by FAD. However, instead of a clean dehydrogenation, the cyclopropyl ring
undergoes a radical-mediated ring opening.

The Cap (Quinoline-2-ylmethyl): The bicyclic aromatic quinoline ring provides critical

stacking interactions with residues in the LSD1 substrate-binding tunnel (specifically Val333,
Met332, and Phe538), enhancing affinity and selectivity over smaller oxidases like MAO.

Catalytic Inactivation Pathway
The inhibition is irreversible and follows a Single Electron Transfer (SET) mechanism.

Step-by-Step Mechanism:

Binding: The amine binds to the active site; the lone pair aligns with the flavin ring of FAD.

Oxidation (SET): FAD accepts one electron from the nitrogen, forming an amine radical

cation.

Ring Opening: The unstable cyclopropyl radical cation undergoes homolytic ring fission,

generating a highly reactive carbon radical.

Adduct Formation: The carbon radical attacks the C(4a) or N(5) position of the reduced FAD

radical anion, forming a stable covalent adduct.

Inactivation: The enzyme-FAD complex is permanently disabled, blocking the demethylation

of Histone H3 Lysine 4 (H3K4me1/2).
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Figure 1: Mechanism-based inactivation of LSD1 by N-(quinolin-2-
ylmethyl)cyclopropanamine.

Biological Profile & Therapeutic Potential[1][2][3]
Target Selectivity
While the cyclopropylamine core is common to MAO inhibitors (like tranylcypromine), the

quinoline-2-ylmethyl substituent shifts selectivity towards LSD1.

Target IC50 (Est.) Biological Consequence

LSD1 (KDM1A) < 100 nM

Increases H3K4 methylation;

induces differentiation in AML

cells.

MAO-A
> 1

M

Reduced degradation of

serotonin/norepinephrine

(Antidepressant effect).

MAO-B > 500 nM
Reduced degradation of

dopamine.

LSD2 (KDM1B)
> 10

M

Minimal inhibition due to steric

constraints in the LSD2 active

site.

Cellular Effects
Differentiation Therapy: In AML (Acute Myeloid Leukemia) cell lines (e.g., THP-1, MV4-11),

inhibition of LSD1 by this compound unlocks the expression of myeloid differentiation genes

(e.g., CD11b, CD86) that are normally repressed by the LSD1/CoREST complex.

Growth Arrest: Treatment leads to G1/G0 cell cycle arrest in SCLC (Small Cell Lung Cancer)

cells by reactivating the NOTCH signaling pathway.
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Chemical Synthesis (Reductive Amination)
To generate the compound for biological testing, a high-yield reductive amination protocol is

required.

Reagents:

Quinoline-2-carbaldehyde (1.0 eq)

Cyclopropanamine (1.2 eq)

Sodium Triacetoxyborohydride (STAB) (1.5 eq)

Dichloromethane (DCM) or 1,2-Dichloroethane (DCE)

Protocol:

Imine Formation: Dissolve quinoline-2-carbaldehyde in anhydrous DCM under

atmosphere. Add cyclopropanamine and stir at Room Temperature (RT) for 2 hours.
(Formation of imine intermediate is often visible by TLC).

Reduction: Cool the solution to 0°C. Add Sodium Triacetoxyborohydride portion-wise.

Reaction: Allow the mixture to warm to RT and stir overnight (12-16 hours).

Quench: Quench with saturated

solution.

Extraction: Extract the aqueous layer with DCM (3x). Combine organic layers, dry over

, and concentrate in vacuo.

Purification: Purify via flash column chromatography (Hexane/Ethyl Acetate gradient) to yield

N-(quinolin-2-ylmethyl)cyclopropanamine as a pale yellow oil or solid.

Synthesis Workflow Diagram
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Figure 2: Synthetic route via reductive amination.

In Vitro LSD1 Inhibition Assay
Objective: Determine the

of the compound against recombinant LSD1.
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Enzyme Prep: Dilute recombinant human LSD1/CoREST complex in Assay Buffer (50 mM

HEPES pH 7.5, 0.1 mM BSA).

Substrate: H3K4me2 peptide (ARTK(me2)QTARK-biotin).

Reaction:

Incubate Enzyme + Inhibitor (Serial dilutions of N-(quinolin-2-
ylmethyl)cyclopropanamine) for 30 mins at RT (Pre-incubation is critical for mechanism-

based inhibitors).

Add Substrate + Amplex Red + Horseradish Peroxidase (HRP).

LSD1 demethylation produces

as a byproduct.

reacts with Amplex Red (via HRP) to produce Resorufin (fluorescent).

Detection: Measure Fluorescence (Ex/Em = 530/590 nm) after 60 minutes.

Analysis: Plot % Inhibition vs. Log[Concentration] to calculate

.
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ylmethyl-cyclopropanamine-a-technical-guide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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